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Compound of Interest

Compound Name: Dimethyl Disulfide-d6

CAS No.: 7282-94-2

Cat. No.: B042307 Get Quote

Executive Summary & Core Directive
Dimethyl Disulfide-d6 (DMDS-d6) presents a dual challenge in the laboratory: it is a high-

value isotopic reagent used in NMR and mass spectrometry, but it is also a Class 3 Flammable

Liquid with an extremely low odor threshold (7–12 ppb).[1] Improper disposal not only violates

environmental regulations (RCRA) but can render a laboratory facility uninhabitable due to

stench migration.[1]

The Core Directive: Do not treat DMDS-d6 as standard organic waste. You must implement an

Odor Abatement Protocol (OAP) via chemical oxidation prior to disposal, or utilize specialized

"Stench" segregation streams.[1]

Chemical Identity & Hazard Profile
While deuteration alters the magnetic properties for NMR, it does not mitigate the chemical

hazards.[1] Treat DMDS-d6 with the same rigor as non-deuterated DMDS.
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Property
Dimethyl Disulfide
(d0)

Dimethyl Disulfide-
d6 (d6)

Operational Impact

CAS Number 624-92-0 86423-89-4

Use d6 CAS for

inventory; d0 CAS for

waste profiling (often

accepted).[1]

Flash Point ~24°C (75°F) ~24°C (75°F)
High Flammability.

Ground all vessels.[1]

Odor Threshold ~7-12 ppb ~7-12 ppb

Extreme Stench.

Micro-droplets cause

facility-wide

evacuation.[1]

Toxicity Toxic (Inhalation/Oral) Toxic (Inhalation/Oral)

Use only in a

functioning fume

hood.[1]

Reactivity Reducing Agent Reducing Agent

Incompatible with

strong oxidizers

(violent reaction).[1]

Pre-Disposal: Odor Abatement Protocol (OAP)
WARNING: This procedure involves the oxidation of a sulfide with bleach (Sodium

Hypochlorite).[1] This reaction is exothermic.[1]

Mechanism: The goal is to oxidize the volatile sulfide (

) into non-volatile, odorless sulfoxides (

) or sulfonic acids.[1]

[1]

Step-by-Step Oxidation Procedure
Applicability: Residual liquid in vials, pipette tips, and small spills.[1]
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Preparation:

Perform strictly inside a fume hood.[1][2]

Prepare a 10-15% Bleach Solution (fresh commercial bleach).[1]

Prepare an Ice Bath. The oxidation reaction generates heat; controlling temperature

prevents volatilization of unreacted DMDS.[1]

The Reaction:

Place the waste vessel (containing DMDS-d6 residues) into the ice bath.[1]

Slowly add the bleach solution to the DMDS residue.

Ratio: Use approximately 50 volumes of bleach for every 1 volume of DMDS.[1] Excess

oxidant is required to ensure complete conversion.[1]

Allow to stir or sit for 2 hours.

Verification:

carefully waft (using proper technique) to check for the characteristic "rotten cabbage"

smell.[1]

If odor persists, add more bleach and extend time.[1]

Final Disposal:

Once the odor is eliminated, the solution is largely aqueous waste containing salts and

sulfonates.

Adjust pH to neutral (pH 6-8) if required by your facility's wastewater permit, or dispose of

as Aqueous Chemical Waste.[1]

Decision Logic & Disposal Workflows
Visualizing the flow of waste is critical to prevent cross-contamination of waste streams.
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DMDS-d6 Waste Generated

Determine Waste Type

Liquid Residue
(Vials/Flasks)
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Label: 'STENCH - D001'
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Solid Waste Bin
Label: 'Incinerate Only'

Click to download full resolution via product page

Figure 1: Decision matrix for segregating DMDS-d6 waste based on physical state and volume.

Note the critical distinction between oxidative treatment for small volumes and segregation for

bulk volumes.

Regulatory Compliance (RCRA)
In the United States, DMDS disposal is regulated under the Resource Conservation and

Recovery Act (RCRA).[1]

Waste Codes:

D001 (Ignitable): Flash point < 60°C.[1] This is the primary code.

D003 (Reactive): Sulfide-bearing waste.[1] If acidified, it can generate toxic gases.[1][3]
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Note on U-Listing: While Dimethyl Disulfide is not explicitly on the "U-List" (unlike Dimethyl

Sulfate U103), it must be characterized by its properties (Ignitability/Reactivity).[1]

Labeling:

Containers must be labeled "Hazardous Waste".[1]

Mandatory Sub-label: "STENCH" or "SULFIDE ODOR."[1] This alerts waste handlers to

not open the drum in open air.

Emergency Spill Response
If a vial of DMDS-d6 breaks outside a fume hood:

Evacuate: Clear the immediate area. The smell will cause panic.[1]

Ventilate: Increase air exchange if possible (open windows/doors if it vents to outside, not

hallway).

Suppress: Cover the spill immediately with activated charcoal or specialized spill pillows to

suppress vapor.[1]

Neutralize: Pour the 10% Bleach Solution (from Section 3) gently over the spill area (soaked

into the charcoal/pads).[1] Allow to sit for 30 minutes.

Cleanup: Collect all material as hazardous solid waste (Double Bagged).

References
PubChem.Dimethyl Disulfide Compound Summary (Hazards & Safety). National Library of

Medicine.[1] [Link]

US EPA.Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes

(RCRA). [Link][1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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